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Compound of Interest

Compound Name: 4-Methoxybenzoate

Cat. No.: B1229959 Get Quote

This guide provides immediate, essential safety and logistical information for the handling of 4-
Methoxybenzoate (also known as methyl 4-methoxybenzoate or p-Anisic acid methyl ester).

[1][2] Adherence to these procedures is critical for ensuring personal safety, proper handling,

and compliant disposal in a laboratory setting. This information is intended for researchers,

scientists, and drug development professionals.

Hazard Identification and Personal Protective Equipment
(PPE)
4-Methoxybenzoate is a chemical that can pose health risks, including skin, eye, and

respiratory irritation.[2][3][4] It is crucial to use appropriate personal protective equipment (PPE)

to mitigate these hazards.

Summary of Hazards:

Acute Oral Toxicity: Harmful if swallowed.[1]

Skin Irritation: Causes skin irritation upon contact.[1][2]

Eye Irritation: Causes serious eye irritation.[1][2]

Respiratory Irritation: Inhalation of dust may cause respiratory tract irritation.[1][2]

Recommended Personal Protective Equipment (PPE):
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PPE Category Recommended Equipment Specifications

Hand Protection Chemical-resistant gloves
Nitrile or Neoprene.[1] Inspect

gloves before each use.

Eye Protection
Safety glasses with side

shields or goggles

Conforming to EN166 (EU) or

ANSI Z87.1 (US).[1][2]

Body Protection Laboratory coat
Standard cotton or flame-

retardant.[1]

Respiratory Protection Dust mask or respirator

N95 (US) or P1/P2 (EU) for

dusts, especially if ventilation

is inadequate or dust is

generated.[1][5]

Safe Handling and Operational Plan
Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood, especially when

handling the powder to minimize dust inhalation.[1][3][6]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[1][2]

Procedural Steps for Handling:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare all

required equipment and reagents to minimize movement and the potential for spills.[1]

Weighing and Transferring: Conduct weighing and transferring of the solid compound within

a fume hood or a designated containment area to control dust. Avoid creating dust clouds.[1]

Dissolving: When dissolving the compound, add the solid to the solvent slowly to prevent

splashing.[1]

Heating: If heating is required, use a controlled heating source such as a heating mantle or a

water bath.[1]
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Post-Handling: After handling, wash hands thoroughly with soap and water.[1] Do not eat,

drink, or smoke in the laboratory.[3]

First Aid Measures
Exposure Route First Aid Procedure

Eye Contact

Immediately rinse with plenty of water for at

least 15 minutes, also under the eyelids.

Remove contact lenses if present and easy to

do. Continue rinsing. Seek medical attention.[1]

[2]

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes while removing all

contaminated clothing and shoes. Seek medical

attention if irritation persists.[1][2]

Inhalation

Move the person into fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

give oxygen. Seek medical attention.[1][2][7]

Ingestion

Clean mouth with water. Get medical attention.

[2] Never give anything by mouth to an

unconscious person.[5]

Spill and Disposal Plan
Spill Cleanup:

Minor Spill (Solid): Alert personnel in the immediate area. Wear appropriate PPE. Gently

sweep or shovel the spilled solid material into a suitable, labeled container for disposal,

avoiding dust generation. Clean the spill area with a damp cloth or paper towel and place all

cleanup materials into a sealed, labeled container for proper disposal.[3]

Major Spill: If you are not comfortable with the cleanup, evacuate the area and contact your

institution's environmental health and safety office.[3]

Disposal:
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Dispose of 4-Methoxybenzoate and any contaminated materials in accordance with local,

regional, and national regulations.[3]

The recommended method for disposal is through a licensed professional waste disposal

service.[6] Do not discharge the chemical into sewers or drains.[5][6]

One disposal method is to dissolve or mix the material with a combustible solvent and burn it

in a chemical incinerator equipped with an afterburner and scrubber.[3]

Waste containers should be compatible with the material, kept tightly sealed when not in use,

and stored in a designated, cool, dry, and well-ventilated waste accumulation area with

secondary containment.[6][8]

Quantitative Data
Property Value

Physical State Solid, Powder.[4][6]

Melting Point 48 - 51 °C / 118.4 - 123.8 °F.[4]

Boiling Point 244 - 245 °C / 471.2 - 473 °F.[4]

Flash Point 112 °C / 233.6 °F.[4]

Autoignition Temperature 250 °C / 482 °F.[9]

pH 3-4 (saturated solution).[6]

Vapor Pressure 0.002 mmHg at 25°C.[6]

Note: Detailed experimental protocols for toxicological studies are not publicly available in the

searched resources. This information is typically found in specialized toxicology databases or

the full-text of the cited scientific studies.
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Safe Handling Workflow for 4-Methoxybenzoate
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Caption: Logical workflow for the safe handling of 4-Methoxybenzoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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